[(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol

• IUPAC Name: [(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol
• InChI: InChI=1S/C7H13NO/c8-7-3-1-6(5-9)2-4-7/h1,3,6-7,9H,2,4-5,8H2/t6-,7+/m1/s1
• InChI Key: JMFLAIXAZRWAPT-RQJHMYQMSA-N
• Canonical SMILES: C1CC(C=CC1CO)N
• Isomeric SMILES: C1C[C@H](C=C[C@H]1CO)N
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

“[(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol” is a synthetic carbocyclic nucleoside with a unique biological profile. It is a white to off-white solid and has a molecular weight of 149.62. It is also known as “[(1S,4R)-4-aminocyclopent-2-en-1-yl]methanol” and is used as a synthetic precursor for three drugs.

Molecular Structure Analysis

The molecular formula of “[(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol” is C6H11NO. Its InChI code is 1S/C6H11NO.ClH/c7-6-2-1-5(3-6)4-8;/h1-2,5-6,8H,3-4,7H2;1H/t5-,6+;/m1./s1.

Physical And Chemical Properties Analysis

“[(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol” is a white to off-white solid. It has a molecular weight of 149.62 and a molecular formula of C6H11NO.

Mechanism of Action

“[(1S,4R)-4-aminocyclohex-2-en-1-yl]methanol” is a powerful nucleoside analog reverse transcriptase inhibitor (NRTI) used to treat HIV and AIDS. It competes for incorporation into viral DNA, inhibits the HIV reverse transcriptase enzyme competitively, and acts as a chain terminator of DNA synthesis.

Safety and Hazards

This compound is associated with some safety hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H317 (may cause an allergic skin reaction) and H412 (harmful to aquatic life with long-lasting effects). Precautionary statements include P273 (avoid release to the environment) and P280 (wear protective gloves/protective clothing/eye protection/face protection).